Cas no 52962-41-1 (1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-)

• Product Name: 1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
• CAS No: 52962-41-1
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 1580315
• PubChem ID: 14619920
• Update Time: 2025-04-21

1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(3-hydroxyphenyl)amino]-
• 3-(3-hydroxyanilino)propane-1-sulfonic acid
• MYIXTCOYKWNPBO-UHFFFAOYSA-N
• DTXSID30562287
• SCHEMBL11475109
• 3-(gamma-sulfopropylamino)-phenol
• 52962-41-1

• Inchi： 1S/C9H13NO4S/c11-9-4-1-3-8(7-9)10-5-2-6-15(12,13)14/h1,3-4,7,10-11H,2,5-6H2,(H,12,13,14)
• InChI Key： MYIXTCOYKWNPBO-UHFFFAOYSA-N
• SMILES： S(CCCNC1C=CC=C(C=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 231.05659
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 86.63